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Compound of Interest

Compound Name: 2-(4-Chlorophenoxy)nicotinic acid

CAS No.: 51362-37-9

Cat. No.: B1297117

Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-(4-Chlorophenoxy)nicotinic acid

Introduction
2-(4-Chlorophenoxy)nicotinic acid is a chemical compound utilized in various research and

development applications, particularly within the synthesis of novel pharmaceutical agents and

other complex organic molecules. Its structure, combining a chlorophenoxy group with a

nicotinic acid backbone, presents a unique chemical profile that requires a comprehensive

understanding of its potential hazards and handling requirements. This guide provides an in-

depth overview for researchers, scientists, and drug development professionals to ensure the

safe and effective use of this compound in a laboratory setting. It emphasizes a proactive

approach to safety, grounded in established protocols and a thorough understanding of the

available hazard data.

Section 1: Compound Identification and
Physicochemical Properties
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Proper identification and understanding of a chemical's properties are foundational to its safe

handling.

Synonyms: 2-(4-chlorophenoxy)pyridine-3-carboxylic acid CAS Number: 51362-37-9[1]

Molecular Formula: C₁₂H₈ClNO₃[2] Molecular Weight: 249.65 g/mol [2]

The key physicochemical properties of 2-(4-Chlorophenoxy)nicotinic acid are summarized

below.

Property Value Source

Physical State Solid, Crystalline [3]

Molecular Weight 249.65 g/mol [2]

Storage Temperature 2-8°C

Section 2: Hazard Identification and Toxicological
Profile
Understanding the specific hazards is critical for implementing appropriate safety controls. 2-(4-
Chlorophenoxy)nicotinic acid is classified under the Globally Harmonized System (GHS)

with the following hazards.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation

This data is aggregated from multiple sources.[2][3]

Signal Word: Warning[3]
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Summary of Health Effects:

Eye Contact: Causes serious eye irritation, which may manifest as redness, pain, and

watering.[3]

Skin Contact: Causes skin irritation, characterized by redness, itching, and inflammation.[3]

Inhalation: May cause respiratory tract irritation, leading to coughing and shortness of breath.

[3]

Ingestion: While specific data is limited, ingestion may cause gastrointestinal irritation.

A Critical Note on Limited Toxicological Data
A crucial aspect of handling 2-(4-Chlorophenoxy)nicotinic acid is the limited availability of

comprehensive toxicological data. Safety Data Sheets for similar compounds note that the

chemical, physical, and toxicological properties have not been thoroughly investigated.[4] This

lack of extensive data necessitates a highly cautious approach. Researchers must operate

under the principle that unknown hazards may exist. Therefore, all handling procedures should

be designed to minimize exposure to the lowest reasonably achievable level, treating the

substance as potentially more hazardous than the current classification suggests.

Section 3: Exposure Control and Personal
Protection
A multi-layered approach to exposure control, combining engineering controls and personal

protective equipment (PPE), is mandatory.

Engineering Controls
Fume Hood: All work involving the handling of solid 2-(4-Chlorophenoxy)nicotinic acid,

including weighing and solution preparation, must be conducted in a certified chemical fume

hood to prevent inhalation of dust particles.[5]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is the final barrier between the researcher and the chemical.

[6][7]

Eye and Face Protection: Chemical safety goggles with side shields are required at all times

when handling this compound.[8] If there is a significant risk of splashing, a face shield

should be worn in addition to goggles.[9]

Skin Protection:

Gloves: Chemical-resistant gloves are essential. Nitrile gloves are suitable for incidental

contact, but it is crucial to check the manufacturer's specifications for compatibility and

breakthrough times.[10] For extended handling, heavier-duty gloves may be necessary.

Always inspect gloves for damage before use and practice proper removal techniques to

avoid skin contamination.[4]

Lab Coat: A buttoned, long-sleeved lab coat is required to protect street clothing and skin

from contamination.[11]

Respiratory Protection: If work cannot be conducted within a fume hood or if there is a risk of

aerosol generation, a NIOSH-approved respirator with a particulate filter may be required.[8]

[9]

Hygiene Practices
Wash hands thoroughly with soap and water after handling the compound, before leaving the

laboratory, and before eating or drinking.[4]

Do not store or consume food or beverages in areas where chemicals are handled.[12]

Keep the work area clean and uncluttered to minimize the risk of spills and contamination.

[10]

Section 4: Safe Handling and Storage Protocols
Adherence to strict protocols is essential for minimizing risk during routine laboratory

operations.
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Step-by-Step Handling Protocol for Solid Compound
Preparation: Before starting, ensure the chemical fume hood is functioning correctly and the

work area is clean. Assemble all necessary equipment (spatula, weigh boat, glassware, etc.).

Don PPE: Put on all required personal protective equipment as detailed in Section 3.

Weighing: Conduct all weighing operations inside the fume hood. Use a spatula to carefully

transfer the desired amount of 2-(4-Chlorophenoxy)nicotinic acid from the storage

container to a weigh boat. Avoid generating dust.

Transfer: Carefully transfer the weighed solid into the reaction vessel or solvent.

Closure: Immediately and securely close the primary storage container.

Cleanup: Clean any residual dust from the balance and work surface using a damp cloth or a

vacuum with a HEPA filter. Dispose of contaminated materials as hazardous waste.

Post-Handling: Remove PPE in the correct order to prevent cross-contamination and wash

hands thoroughly.

Workflow for Handling Solid Chemical Powder
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Caption: Standard workflow for safely handling powdered 2-(4-Chlorophenoxy)nicotinic acid.
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Storage Requirements
Store in a tightly closed container in a dry, cool, and well-ventilated area.[3]

Keep away from incompatible materials such as strong oxidizing agents.[13]

The designated storage area should be secure and accessible only to authorized personnel.

Section 5: Emergency Procedures
Rapid and correct response to an emergency can significantly mitigate potential harm.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[3]

Skin Contact: Immediately wash off with plenty of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation persists, seek medical attention.[3]

Inhalation: Remove the person to fresh air. If breathing is difficult or if symptoms such as

coughing or wheezing develop, seek medical attention.[3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do not induce

vomiting. Seek medical attention if you feel unwell.[3]

Spill Response Protocol
For a minor spill of solid 2-(4-Chlorophenoxy)nicotinic acid in a laboratory setting:

Alert & Evacuate: Alert personnel in the immediate vicinity and restrict access to the spill

area.

Assess: Evaluate the extent of the spill. Do not attempt to clean a large spill or a spill you are

not trained to handle.

PPE: Don appropriate PPE, including a respirator if necessary.
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Contain & Clean: Gently cover the spill with an absorbent material like sand or vermiculite to

prevent dust from becoming airborne.[11]

Collect: Carefully sweep or scoop the material into a designated hazardous waste container.

Avoid creating dust. A vacuum with a HEPA filter can also be used.

Decontaminate: Wipe the spill area with a damp cloth, followed by soap and water.

Dispose: Place all contaminated materials (absorbent, gloves, cloths) into a sealed, labeled

hazardous waste container for proper disposal.

Emergency Spill Response Workflow
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Caption: Step-by-step procedure for responding to a minor laboratory spill.

Firefighting Measures
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Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical powder,

or appropriate foam.[13]

Specific Hazards: During a fire, hazardous decomposition products such as nitrogen oxides

(NOx), carbon monoxide (CO), carbon dioxide (CO₂), and hydrogen chloride gas may be

released.[13]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous vapors and combustion products.

[4]

Section 6: Waste Disposal
All waste materials contaminated with 2-(4-Chlorophenoxy)nicotinic acid must be treated as

hazardous waste.

Collect excess material and any contaminated debris in a clearly labeled, sealed container.

Do not dispose of the chemical down the drain or in regular trash.

Arrange for disposal through a licensed professional waste disposal service, following all

local, state, and federal regulations.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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